1-(4-Methoxyphenyl)-5-methyl-3-(trifluoromethyl)-1H-pyrazole

• IUPAC Name: 1-(4-methoxyphenyl)-5-methyl-3-(trifluoromethyl)pyrazole
• InChI: InChI=1S/C12H11F3N2O/c1-8-7-11(12(13,14)15)16-17(8)9-3-5-10(18-2)6-4-9/h3-7H,1-2H3
• InChI Key: RTRGFTZOIPZARW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NN1C2=CC=C(C=C2)OC)C(F)(F)F
• Molecular Formula: C12H11F3N2O
• DSSTOX Substance ID: DTXSID70592588
• Molecular Weight: 256.22 g/mol
• CAS RN: 218632-10-1

Description

The compound “1-(4-Methoxyphenyl)-5-methyl-3-(trifluoromethyl)-1H-pyrazole” is a complex organic molecule. It contains a pyrazole ring, which is a type of heterocyclic aromatic organic compound. The pyrazole ring is substituted with a methoxyphenyl group, a methyl group, and a trifluoromethyl group.

Synthesis Analysis

While specific synthesis methods for this compound are not available, similar compounds are often synthesized through reactions involving the corresponding phenyl and pyrazole precursors. The trifluoromethyl group can be introduced through various methods, including the use of trifluoromethylating reagents.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. Unfortunately, without specific data, it’s difficult to provide an accurate analysis of its structure.

Chemical Reactions Analysis

The reactivity of this compound would depend on its structure and the nature of its substituent groups. For example, the trifluoromethyl group is known to be quite reactive and can participate in various chemical reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. These could include its solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, many pyrazole derivatives have biological activity and can interact with various enzymes and receptors.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with all chemicals, appropriate safety precautions should be taken when handling and storing this compound.

Synthesis routes and methods

Procedure details

A mixture of 1,1,1-trifluoro-2,4-pentanedione (0.02 mol, 2.4 mL) and 4-methoxyphenyl hydrazine.HCl (4.54 g, 1.3 eq.) in 2-methoxyethanol (100 mL) and acetic acid (30 mL) was refluxed for 6 h. The reaction mixture was evaporated and purified by flash chromatography on a silica gel column (400 g) eluted with 4:1 hexane:ethyl acetate to give 4.5 g of pure product (88%).